Cas no 2828431-94-1 ((E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene)

• Product Name: (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene
• CAS No: 2828431-94-1
• MF: C₃₂H₂₄N₄
• MW: 464.559766769409
• MDL: MFCD32856387
• CID: 5140331
• PubChem ID: 146013883
• Update Time: 2026-03-03

(E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene Chemical and Physical Properties

Names and Identifiers

• (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene
• F72961
• 2828431-94-1
• 1-[4-[(E)-2-(4-imidazol-1-ylphenyl)-1,2-diphenylethenyl]phenyl]imidazole
• BS-45902

• MDL： MFCD32856387
• Inchi： 1S/C32H24N4/c1-3-7-25(8-4-1)31(27-11-15-29(16-12-27)35-21-19-33-23-35)32(26-9-5-2-6-10-26)28-13-17-30(18-14-28)36-22-20-34-24-36/h1-24H/b32-31+
• InChI Key： RIYFZTFSAIOVHO-QNEJGDQOSA-N
• SMILES： N1(C=NC=C1)C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 464.20009678g/mol
• Monoisotopic Mass: 464.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 35.6

Additional information on (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene

Comprehensive Analysis of (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene (CAS No. 2828431-94-1)

The compound (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene (CAS No. 2828431-94-1) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. Its unique structure, featuring imidazole and stilbene moieties, makes it a promising candidate for applications in organic electronics, fluorescence probes, and drug discovery. This article delves into the properties, synthesis, and potential applications of this compound, while also addressing common queries and trends in related scientific communities.

One of the most intriguing aspects of (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene is its photophysical properties. The presence of imidazole rings enhances its ability to interact with light, making it suitable for use in OLEDs (Organic Light-Emitting Diodes) and sensors. Researchers have noted its potential in bioimaging due to its high quantum yield and excellent photostability. These characteristics align with the growing demand for advanced imaging agents in medical diagnostics and research.

The synthesis of CAS No. 2828431-94-1 typically involves palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. This method ensures high yield and purity, critical for applications in drug development and material science. Recent studies have explored the use of microwave-assisted synthesis to further optimize the production process, reducing reaction times and improving efficiency. Such advancements are particularly relevant in the context of green chemistry, a hot topic in modern research.

In the realm of drug discovery, (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene has shown promise as a scaffold for kinase inhibitors. Kinases are a major target in cancer therapy, and the compound's ability to modulate their activity has sparked interest in its potential as a therapeutic agent. This aligns with the increasing focus on personalized medicine and targeted therapies, which dominate current discussions in biomedical research.

Another area of interest is the compound's role in supramolecular chemistry. Its rigid structure and functional groups make it an excellent building block for metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and molecular recognition, all of which are critical to addressing global challenges such as energy storage and environmental remediation.

From a commercial perspective, the demand for CAS No. 2828431-94-1 is expected to rise due to its versatility. Suppliers and researchers alike are keen on understanding its scalability and cost-effectiveness, which are frequently searched topics in chemical databases and industry reports. The compound's potential to bridge gaps between academic research and industrial applications makes it a focal point for innovation.

In conclusion, (E)-1,2-Bis(4-(1H-imidazol-1-yl)phenyl)-1,2-diphenylethene (CAS No. 2828431-94-1) represents a fascinating intersection of chemistry, materials science, and biomedicine. Its multifaceted applications and alignment with current research trends underscore its importance in advancing scientific and technological frontiers. As interest in functional materials and targeted therapies continues to grow, this compound is poised to play a pivotal role in shaping the future of these fields.